Cas no 1779363-90-4 (2-Piperazinepropanoic acid, 4-[(1,1-dimethylethoxy)carbonyl]-)

• Product Name: 2-Piperazinepropanoic acid, 4-[(1,1-dimethylethoxy)carbonyl]-
• CAS No: 1779363-90-4
• MF: C₁₂H₂₂N₂O₄
• MW: 258.314083576202
• MDL: MFCD28607317
• CID: 5210893
• Update Time: 2025-05-21

2-Piperazinepropanoic acid, 4-[(1,1-dimethylethoxy)carbonyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Piperazinepropanoic acid, 4-[(1,1-dimethylethoxy)carbonyl]-
• 3-(2-Carboxy-ethyl)-piperazine-1-carboxylic acid tert-butyl ester

• MDL： MFCD28607317
• Inchi： 1S/C12H22N2O4/c1-12(2,3)18-11(17)14-7-6-13-9(8-14)4-5-10(15)16/h9,13H,4-8H2,1-3H3,(H,15,16)
• InChI Key： PBLSCSQJRNLMLQ-UHFFFAOYSA-N
• SMILES： N1CCN(C(OC(C)(C)C)=O)CC1CCC(O)=O

Additional information on 2-Piperazinepropanoic acid, 4-[(1,1-dimethylethoxy)carbonyl]-

Comprehensive Overview of 2-Piperazinepropanoic acid, 4-[(1,1-dimethylethoxy)carbonyl]- (CAS No. 1779363-90-4)

2-Piperazinepropanoic acid, 4-[(1,1-dimethylethoxy)carbonyl]- (CAS No. 1779363-90-4) is a specialized organic compound with significant applications in pharmaceutical research and peptide synthesis. This compound, often referred to as a Boc-protected piperazine derivative, is widely utilized as a building block in medicinal chemistry due to its unique structural properties. The presence of the tert-butoxycarbonyl (Boc) group enhances its stability, making it a preferred choice for researchers working on drug discovery and development.

In recent years, the demand for peptide-based therapeutics has surged, driven by advancements in biotechnology and the growing need for targeted treatments. 2-Piperazinepropanoic acid, 4-[(1,1-dimethylethoxy)carbonyl]- plays a pivotal role in this field, as it serves as a key intermediate in the synthesis of complex peptides. Researchers frequently search for high-purity Boc-protected amino acids to ensure the success of their experiments, and this compound meets those stringent requirements.

The compound's molecular structure features a piperazine ring, which is known for its versatility in drug design. Piperazine derivatives are often explored for their potential in treating neurological disorders, cardiovascular diseases, and even infectious diseases. With the rise of AI-driven drug discovery, computational chemists are increasingly interested in compounds like CAS No. 1779363-90-4 to model interactions and predict biological activity. This aligns with the broader trend of integrating machine learning into pharmaceutical research.

Another area of interest is the compound's role in solid-phase peptide synthesis (SPPS). SPPS is a cornerstone of modern peptide production, and the use of Boc-protected intermediates ensures efficient coupling and deprotection steps. As the pharmaceutical industry shifts toward personalized medicine, the demand for custom peptides and tailored synthetic routes has grown exponentially. This compound's reliability and compatibility with standard protocols make it a staple in laboratories worldwide.

From a regulatory standpoint, 2-Piperazinepropanoic acid, 4-[(1,1-dimethylethoxy)carbonyl]- is classified as a non-hazardous material under normal handling conditions. However, researchers are advised to follow standard laboratory safety practices, including the use of personal protective equipment (PPE) and proper ventilation. The compound's stability under ambient conditions makes it a practical choice for long-term storage, which is a common concern among procurement specialists.

In summary, CAS No. 1779363-90-4 is a valuable tool for chemists and biotechnologists engaged in cutting-edge research. Its applications span from peptide therapeutics to computational drug design, reflecting the compound's adaptability to emerging scientific trends. As the field of medicinal chemistry continues to evolve, this Boc-protected piperazine derivative is poised to remain a critical component in the development of next-generation pharmaceuticals.